Cas no 78805-15-9 (Ethyl 3-methyl-1H-pyrrole-1-carboxylate)

Ethyl 3-methyl-1H-pyrrole-1-carboxylate structure
78805-15-9 structure
Product Name:Ethyl 3-methyl-1H-pyrrole-1-carboxylate
CAS No:78805-15-9
MF:C8H11NO2
MW:153.178442239761
CID:553486
Update Time:2023-08-02

Ethyl 3-methyl-1H-pyrrole-1-carboxylate Chemical and Physical Properties

Names and Identifiers

    • 1H-Pyrrole-1-carboxylicacid, 3-methyl-, ethyl ester
    • 1H-Pyrrole-1-carboxylicacid,3-methyl-,ethylester(9CI)
    • Ethyl 3-methyl-1H-pyrrole-1-carboxylate
    • Inchi: 1S/C8H11NO2/c1-3-11-8(10)9-5-4-7(2)6-9/h4-6H,3H2,1-2H3
    • InChI Key: HBHOCWIUYPCALX-UHFFFAOYSA-N
    • SMILES: O(CC)C(N1C=CC(C)=C1)=O

Computed Properties

  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 2
  • Complexity: 147
  • Topological Polar Surface Area: 31.2
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